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Compound of Interest

Compound Name: Nopol

Cat. No.: B1679846 Get Quote

This guide provides comprehensive safety and handling information for Nopol, intended for

researchers, scientists, and drug development professionals. The information is compiled from

various safety data sheets and chemical suppliers.

Chemical Identification
Identifier Value

Chemical Name 6,6-dimethyl-2-norpinene-2-ethanol

Synonyms
(-)-Nopol, (1R)-6,6-Dimethylbicyclo[3.1.1]hept-2-

ene-2-ethanol

CAS Number 128-50-7, 35836-73-8 (for (-)-Nopol)[1][2][3][4]

Molecular Formula C11H18O[3][4]

Molecular Weight 166.26 g/mol [3][4]

Hazard Identification and Classification
Nopol is classified as a hazardous chemical. The following table summarizes its hazard

classifications.
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2][4]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[4]

Allergic skin reaction -
May cause an allergic skin

reaction[1]

GHS Pictogram:

GHS07: Exclamation mark

Signal Word: Warning[2][4]

NFPA 704 Diamond:

The NFPA 704 diamond provides a quick visual representation of the hazards of a chemical.

While a specific NFPA 704 rating for Nopol is not explicitly found in the search results, a

general understanding can be derived from the available data. The diagram below illustrates a

hypothetical NFPA 704 placard for Nopol based on its known hazards.

NFPA 704 Diamond for Nopol.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Nopol.
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Property Value

Physical State Liquid[2]

Appearance Colorless to pale yellow clear liquid[5]

Odor Balsamic, citrus, pine, sweet

Boiling Point 230 - 240 °C / 446 - 464 °F[2][4][5]

Flash Point 98 °C / 208.4 °F (closed cup)[2][4]

Density 0.973 - 0.974 g/mL at 25 °C[2][4]

Solubility
Soluble in alcohol. Water solubility: 318.1 mg/L

@ 25 °C (estimated)[5]

Refractive Index n20/D 1.493[4]

Toxicological Information
Toxicity Endpoint Value

Acute Oral LD50 (Rat) 890 mg/kg[1]

Routes of Exposure:

Ingestion: Harmful if swallowed.[1][2]

Skin Contact: Causes skin irritation. May cause an allergic skin reaction.[1][2]

Eye Contact: Causes serious eye irritation.[1][2]

Inhalation: Knowledge about health hazards is incomplete, but it may cause respiratory

irritation.[1][4]

Experimental Protocols and Workflows
While specific experimental protocols for Nopol were not found, a general workflow for

assessing the safety of a chemical like Nopol is presented below.
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Phase 1: Characterization
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General workflow for chemical safety assessment.

Handling and Storage
Handling:

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1][3]

Avoid breathing dust/fume/gas/mist/vapors/spray.

Use only outdoors or in a well-ventilated area.

Contaminated work clothing should not be allowed out of the workplace.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]
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Store away from incompatible materials.[1]

Incompatible materials include strong oxidizing agents.[2]

First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[1][2][3]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation or rash occurs: Get

medical advice/attention. Take off contaminated

clothing and wash it before reuse.[1][2]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[1][2]

Inhalation

If breathing is difficult, remove to fresh air and

keep at rest in a position comfortable for

breathing. For breathing difficulties, oxygen may

be necessary. Call a physician if symptoms

develop or persist.[1]

Spill and Disposal Considerations
Spill Response:

Eliminate all ignition sources (no smoking, flares, sparks, or flames in the immediate area).

[1]

Prevent the product from entering drains.[1]

Large Spills: Stop the flow of material, if this is without risk. Dike the spilled material, where

this is possible. Cover with plastic sheet to prevent spreading. Absorb in vermiculite, dry
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sand, or earth and place into containers.[1]

Disposal:

Dispose of contents/container in accordance with local/regional/national/international

regulations.[1][2]

Logical Relationship for Hazard Response
The following diagram illustrates the logical steps to be taken in response to a hazardous event

involving Nopol.
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Logical workflow for responding to a Nopol hazard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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